Cas no 1249260-02-3 (methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate)

Methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate is a synthetic intermediate with a versatile imidazole-functionalized structure. Its key advantages include the presence of both an ester and an amino group, enabling further derivatization for applications in pharmaceutical and agrochemical research. The 4,5-dimethylimidazole moiety enhances stability and may influence binding interactions in biologically active compounds. This compound is particularly valuable for constructing heterocyclic frameworks due to its reactive sites, facilitating the synthesis of complex molecules. Its well-defined structure ensures reproducibility in research settings, making it a reliable building block for medicinal chemistry and material science applications. Proper handling under controlled conditions is recommended due to its reactive functional groups.

methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate structure

1249260-02-3 structure

Product Name:methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate

CAS No:1249260-02-3

MF:C₉H₁₅N₃O₂

MW:197.234301805496

CID:6349915

PubChem ID:62350259

Update Time:2025-08-05

methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate
- EN300-1123066
- AKOS011635384
- 1249260-02-3
- CS-0346940
- Inchi： 1S/C9H15N3O2/c1-6-7(2)12(5-11-6)4-8(10)9(13)14-3/h5,8H,4,10H2,1-3H3
- InChI Key： XSZHHKHJAZQRKQ-UHFFFAOYSA-N
- SMILES： O(C)C(C(CN1C=NC(C)=C1C)N)=O

Computed Properties

Exact Mass: 197.116426730g/mol
Monoisotopic Mass: 197.116426730g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 70.1Å²

methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1123066-0.05g	methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate	1249260-02-3	95%	0.05g	$707.0	2023-10-26
Enamine	EN300-1123066-0.1g	methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate	1249260-02-3	95%	0.1g	$741.0	2023-10-26
Enamine	EN300-1123066-0.25g	methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate	1249260-02-3	95%	0.25g	$774.0	2023-10-26
Enamine	EN300-1123066-0.5g	methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate	1249260-02-3	95%	0.5g	$809.0	2023-10-26
Enamine	EN300-1123066-1.0g	methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate	1249260-02-3		1g	$1256.0	2023-06-09
Enamine	EN300-1123066-2.5g	methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate	1249260-02-3	95%	2.5g	$1650.0	2023-10-26
Enamine	EN300-1123066-5.0g	methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate	1249260-02-3		5g	$3645.0	2023-06-09
Enamine	EN300-1123066-10.0g	methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate	1249260-02-3		10g	$5405.0	2023-06-09
Enamine	EN300-1123066-1g	methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate	1249260-02-3	95%	1g	$842.0	2023-10-26
Enamine	EN300-1123066-5g	methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate	1249260-02-3	95%	5g	$2443.0	2023-10-26

methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate

Methyl 2-Amino-3-(4,5-Dimethyl-1H-Imidazol-1-Yl)Propanoate: A Comprehensive Overview

Methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoate, identified by the CAS number 1249260-02-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug design.

The structure of methyl 2-amino group attached to a propanoate backbone with a substituted imidazole ring makes it a unique molecule with promising pharmacological properties. Recent studies have highlighted its potential as a precursor for synthesizing bioactive compounds, particularly in the development of antiviral and anticancer agents.

Imidazole rings are known for their ability to form hydrogen bonds and interact with various biological targets, such as enzymes and receptors. The presence of the 4,5-dimethyl substituents on the imidazole ring in this compound enhances its stability and bioavailability, making it an attractive candidate for further research.

In terms of synthesis, methyl 2-amino derivatives can be prepared through various methods, including nucleophilic substitution and condensation reactions. The synthesis of this specific compound involves the reaction of an imidazole derivative with a suitable amino alcohol under controlled conditions to form the desired product.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. For instance, molecular docking studies have shown that methyl 2-amino derivatives can bind effectively to viral proteases, suggesting their potential use in antiviral therapies.

In addition to its pharmacological applications, this compound has also been explored for its role in catalysis. The imidazole moiety can act as a ligand in transition metal complexes, facilitating various catalytic reactions such as oxidation and cycloaddition processes.

The growing interest in green chemistry has led to the development of eco-friendly synthesis routes for this compound. Researchers have successfully synthesized it using microwave-assisted techniques, which not only reduce reaction time but also minimize the use of hazardous solvents.

In conclusion, methyl 2-amino-3-(4,5-dimethyl-1H-imidazol-1-Yl)propanoate, CAS No. 1249260-02-3, is a versatile compound with a wide range of applications in drug discovery and catalysis. Its unique structure and promising biological activities make it a valuable addition to the arsenal of organic compounds used in modern chemical research.